Cas no 38752-45-3 (Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-)

Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]- structure
38752-45-3 structure
Product Name:Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-
CAS No:38752-45-3
MF:C9H8ClNO2S2
MW:261.74831867218
CID:1491197
Update Time:2024-08-23

Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-
    • Inchi: 1S/C9H8ClNO2S2/c10-8-1-3-9(4-2-8)15(12,13)6-5-11-7-14/h1-4H,5-6H2
    • InChI Key: BHBOUQDOFQYVHZ-UHFFFAOYSA-N
    • SMILES: C1(Cl)=CC=C(S(CCN=C=S)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 260.96864

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 455.4±45.0 °C(Predicted)
  • PSA: 46.5
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